N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-4-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)butanamide
• InChI: InChI=1S/C16H17N5O2S3/c1-2-24-16-19-18-15(26-16)17-13(22)6-3-9-21-14(23)8-7-11(20-21)12-5-4-10-25-12/h4-5,7-8,10H,2-3,6,9H2,1H3,(H,17,18,22)
• InChI Key: DDQRBAFQSSWIHY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C16H17N5O2S3
• Molecular Weight: 407.5 g/mol

Description

N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C16H17N5O2S3 and its molecular weight is 407.53. The purity is usually 95%.
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Scientific Research Applications

Biological Activity of Heterocyclic Systems

1,3,4-Thiadiazole and oxadiazole heterocycles are well-known pharmacophores with a wide range of chemical modifications leading to diverse pharmacological potentials. These heterocycles have been identified as crucial for expressing pharmacological activity, making them important for medicinal chemistry. The literature analysis reveals that compounds based on 1,3,4-thiadiazole possess antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activity. These findings underscore the importance of such heterocyclic scaffolds in developing new drug-like molecules with potential applications in medicine (Lelyukh, 2019).

Synthesis and Application in Organic Chemistry

The synthesis and chemistry of heterocyclic N-oxide derivatives, including those from pyridine and indazole, have significant relevance due to their utility as versatile synthetic intermediates and their biological importance. These compounds have been involved in metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications, showcasing potent anticancer, antibacterial, and anti-inflammatory activities. This review suggests the heterocyclic N-oxide motif's potential in advanced chemistry and drug development investigations (Li et al., 2019).

Antioxidant Capacity and Chemical Reactions

The ABTS/PP decolorization assay, a method for evaluating antioxidant capacity, involves reactions that might be relevant to understanding the chemical behavior of compounds like N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide. Some antioxidants can form coupling adducts with ABTS•+, while others undergo oxidation without coupling, indicating specific reactions for certain antioxidants. This insight into reaction pathways and antioxidant capacity may guide the exploration of the compound's potential applications in biochemical assays or as an antioxidant (Ilyasov et al., 2020).